Cas no 86810-78-8 (4-(Propylsulfonyl)aniline)

• Product Name: 4-(Propylsulfonyl)aniline
• CAS No: 86810-78-8
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD09936494
• CID: 660473
• PubChem ID: 564671
• Update Time: 2025-04-19

4-(Propylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Propylsulfonyl)aniline
• 4-propylsulfonylaniline
• Benzenamine, 4-(propylsulfonyl)-
• 4-(Propane-1-sulfonyl)aniline
• DTXSID00340433
• MFCD09936494
• CS-0204224
• Benzenamine, 4-propylsulfonyl-
• AKOS000176539
• BS-24068
• 86810-78-8
• SCHEMBL2148722
• 4-(Propylsulfonyl)aniline #

• MDL： MFCD09936494
• Inchi： 1S/C9H13NO2S/c1-2-7-13(11,12)9-5-3-8(10)4-6-9/h3-6H,2,7,10H2,1H3
• InChI Key： UPYAKDAOBGDGJU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(CCC)(=O)=O

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Sulfonylanilines